Cas no 13081-97-5 (Pentaerythritol Distearate -)

• Product Name: Pentaerythritol Distearate -
• CAS No: 13081-97-5
• MF: C₄₁H₈₀O₆
• MW: 669.070314407349
• CID: 134611
• Update Time: 2026-05-14

Pentaerythritol Distearate - Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,1,1'-[2,2-bis(hydroxymethyl)-1,3-propanediyl] ester
• Pentaerythritol Distearate (so called)[Lubricants]
• [2,2-bis(hydroxymethyl)-3-octadecanoyloxypropyl] octadecanoate
• PENTAERYTHRITOL DISTEARATE [LUBRICANTS]
• 2,2-bis(hydroxymethyl)propane-1,3-diyl distearate
• 697WOT8HNB
• EINECS 235-991-0
• O,O'-distearoyl-pentaerythritol
• Octadecanoic acid,2,2-bis(hydroxymethyl)-1,3-propanediyl ester
• P0738
• Pentaerythrit-distearat
• pentaerythritol distearate
• Pentaerythrityl distearate
• UNII-697WOT8HNB
• (so called) [Lubricants]
• Pentaerthrityl distearate
• Pentaerythritol dioctadecanoate
• Pentaerythritol Distearate Pentaerythritoldistearate"socalled"
• stearic acid (2,2-dimethylol-3-stearoyloxy-propyl) ester
• pentaerythritoldistearate
• Pentaerythritol Distearate (so called) [Lubricants]
• Pentaerythritol Distearate -

• MDL： MFCD00059225
• Inchi： 1S/C41H80O6/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39(44)46-37-41(35-42,36-43)38-47-40(45)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h42-43H,3-38H2,1-2H3
• InChI Key： FSEJJKIPRNUIFL-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(=O)OCC(CO)(CO)COC(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 668.59500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 47
• Rotatable Bond Count: 40
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 15.6

Experimental Properties

• Color/Form: Not determined
• Density: 0.9±0.1 g/cm3
• Melting Point: 72 °C
• Boiling Point: 680.8±50.0 °C at 760 mmHg
• Flash Point: 183.7±23.6 °C
• PSA: 93.06000
• LogP: 11.56680
• Solubility: Not determined
• Vapor Pressure: 0.0±4.8 mmHg at 25°C

Pentaerythritol Distearate - Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Pentaerythritol Distearate -

Pentaerythritol Distearate (CAS No. 13081-97-5): A Versatile Ester for Modern Industrial Applications

Pentaerythritol Distearate (CAS No. 13081-97-5), often abbreviated as PEDS, is a synthetic ester derived from pentaerythritol and stearic acid. This compound is widely recognized for its exceptional lubricating properties, thermal stability, and compatibility with various polymers, making it a cornerstone in industries ranging from plastics to cosmetics. As sustainability and high-performance additives dominate global discussions, Pentaerythritol Distearate has emerged as a key material for eco-friendly formulations and energy-efficient processes.

The molecular structure of Pentaerythritol Distearate features two stearate groups bonded to a pentaerythritol core, granting it unique physicochemical characteristics. Its high melting point (typically above 50°C) and low volatility make it ideal for applications requiring durability under extreme conditions. Recent trends in biodegradable lubricants and non-toxic plasticizers have further amplified demand for this ester, as it aligns with regulatory frameworks like REACH and FDA approvals for indirect food contact.

In the plastics industry, PEDS serves as a multifunctional additive. It acts as an internal lubricant for PVC processing, reducing friction during extrusion and injection molding while enhancing surface finish. Manufacturers increasingly search for "PVC lubricant alternatives" or "heat-stable plastic additives"—terms where Pentaerythritol Distearate ranks prominently due to its ability to replace traditional metallic stearates. Moreover, its role in reducing energy consumption during polymer processing answers growing concerns about carbon footprint reduction in industrial settings.

Cosmetic formulators prize Pentaerythritol Distearate for its emollient properties and ability to stabilize oil-in-water emulsions. With rising consumer interest in "clean beauty ingredients" and "non-comedogenic thickeners," this ester provides a silicone-free alternative for creams and sunscreens. Its inert nature minimizes skin irritation risks, addressing frequent queries about "hypoallergenic texture enhancers" in skincare forums.

The compound’s application extends to coatings and inks, where it improves pigment dispersion and reduces viscosity. As the packaging industry shifts toward water-based sustainable inks, PEDS gains attention for enabling smoother application on recycled substrates. Technical discussions often highlight its synergy with wax modifiers—a trending topic among R&D professionals seeking to optimize print quality while maintaining environmental compliance.

From a technical perspective, Pentaerythritol Distearate exhibits excellent hydrolytic stability, a critical factor for products exposed to moisture. This property fuels its adoption in marine-grade adhesives and outdoor cable coatings, sectors where longevity under humid conditions is paramount. Engineers frequently explore "hydrolysis-resistant esters" or "weatherproofing additives"—search terms directly relevant to this compound’s capabilities.

Ongoing research explores novel uses of PEDS in 3D printing filaments as a flow enhancer, addressing common extrusion challenges like nozzle clogging. This aligns with the booming interest in "additive manufacturing auxiliaries"—a niche yet rapidly growing market segment. Additionally, its potential in biodegradable mulch films positions it as a solution for sustainable agriculture, responding to searches for "eco-friendly crop protection aids."

Quality control protocols for Pentaerythritol Distearate emphasize purity (>98%) and acid value (<5 mg KOH/g), parameters crucial for high-end applications. Analytical techniques like FTIR and HPLC dominate production audits, ensuring consistency for buyers prioritizing "high-purity ester suppliers". The compound’s granular or flake forms cater to diverse handling preferences, with storage recommendations emphasizing protection from oxidation—a detail often queried by procurement specialists.

As industries prioritize circular economy principles, Pentaerythritol Distearate stands out for its potential in recycled polymer compatibilization. Its ability to minimize phase separation in mixed-plastic streams answers pressing questions about "mechanical recycling improvers." Case studies demonstrate its effectiveness in upcycling post-industrial PET waste, a topic gaining traction in sustainability webinars and whitepapers.

In conclusion, Pentaerythritol Distearate (CAS No. 13081-97-5) represents a convergence of performance and sustainability. Its adaptability across sectors—from green cosmetics to advanced polymer engineering—ensures continued relevance in material science innovations. As search trends reflect growing interest in "multifunctional ester applications" and "bio-based additive synergies," this compound remains at the forefront of industrial chemistry’s evolution toward safer, smarter solutions.